Benzenemethanol, alpha-ethenyl-4-(trifluoromethyl)-

• Molecular Formula: C10H9F3O
• Molecular Weight: 202.17 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
• InChI: InChI=1S/C10H9F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h2-6,9,14H,1H2
• InChI Key: VFDMYKCCZHMFJX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C1=CC=C(C=C1)C(F)(F)F)O

Description

Benzenemethanol, alpha-ethenyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H9F3O and its molecular weight is 202.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 75.0 g (431 mmol) of 4-(trifluoromethyl)benzaldehyde in 750 ml of diethyl ether was slowly added dropwise to 517 ml (517 mmol) of a 1N solution of vinylmagnesium bromide in tetrahydrofuran at RT under argon. After heating under reflux for 1 h, the reaction mixture was added to saturated aqueous ammonium chloride solution and extracted with tert-butyl methyl ether. The organic phase was dried, filtered and concentrated. The crude product was purified by column chromatography on silica gel (mobile phase: petroleum ether/ethyl acetate 9/1) to result in 87.0 g (100% of theory) of the title compound.